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Compound of Interest

Compound Name: 4,4-Dimethoxy-2-butanone

Cat. No.: B155242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4,4-Dimethoxy-2-butanone, a

versatile ketone and acetal also known as acetylacetaldehyde dimethyl acetal. This document

details its chemical structure, physicochemical properties, synthesis methodologies, and

significant applications, particularly its role as a key intermediate in the synthesis of

pharmaceuticals and agrochemicals. The information is curated for researchers, scientists, and

professionals in drug development, offering critical data and experimental insights to facilitate

further research and application.

Chemical Identity and Properties
4,4-Dimethoxy-2-butanone is an organic compound that incorporates both a ketone and an

acetal functional group.[1][2] This unique structural arrangement makes it a valuable synthon in

organic chemistry.[3]

CAS Number: 5436-21-5[4]

Molecular Formula: C₆H₁₂O₃[4]

IUPAC Name: 4,4-dimethoxybutan-2-one[5]
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Synonyms: Acetylacetaldehyde dimethyl acetal, 3-Oxobutyraldehyde dimethyl acetal, β-

Ketobutyracetal[2]

The key physicochemical properties of 4,4-Dimethoxy-2-butanone are summarized in the

table below, providing essential data for experimental design and application.

Property Value Reference(s)

Molecular Weight 132.16 g/mol [4][6]

Appearance Colorless to light yellow liquid [6][7]

Density 0.996 g/mL at 25 °C [6]

Boiling Point
178 °C (at atmospheric

pressure)
[6]

70-73 °C at 20 mmHg

76-78 °C at 25 Torr [2]

Refractive Index (n20/D) 1.414 [6]

Solubility

Miscible with common organic

solvents.[8] Soluble in DMSO.

[9]

[8][9]

Flash Point 57 °C (134.6 °F) - closed cup

Chemical Structure
The chemical structure of 4,4-Dimethoxy-2-butanone features a four-carbon chain with a

ketone group at the second position and a dimethyl acetal at the fourth position.

Linear Formula: CH₃COCH₂CH(OCH₃)₂

SMILES: CC(=O)CC(OC)OC[5]
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4,4-Dimethoxy-2-butanone is primarily synthesized via the Claisen condensation of an

acetone source with a formate ester, followed by acetalization.[7][10] The overall process is

valued for its use of readily available raw materials and relatively mild operating conditions.[7]

General Synthesis Pathway
The synthesis generally involves two key steps:

Formation of Sodium 1-buten-3-olate: A Claisen ester condensation between acetone and a

formate ester (like methyl formate or ethyl formate) in the presence of a strong base such as

sodium methoxide.[7][10]

Acetalization: The resulting sodium enolate is then reacted with methanol in the presence of

a strong acid (e.g., sulfuric acid or HCl) to form 4,4-Dimethoxy-2-butanone.[7][10][11]
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Caption: General synthesis pathway for 4,4-Dimethoxy-2-butanone.
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Experimental Protocol Example: Synthesis of 4-
Methylpyrimidine
While a detailed protocol for the synthesis of 4,4-Dimethoxy-2-butanone itself is proprietary or

varies, its application in subsequent reactions is well-documented. The following protocol

describes the use of 4,4-Dimethoxy-2-butanone in the synthesis of 4-methylpyrimidine.

Reaction: A mixture of formamide, water, and ammonium chloride is heated. 4,4-Dimethoxy-2-
butanone is then added dropwise to this solution. The reaction proceeds via hydrolysis of the

acetal followed by cyclization to form the pyrimidine ring.

Procedure:

A 2-liter three-necked flask is equipped with a stirrer, thermometer, addition funnel, and a

wide-bore reflux condenser.

The flask is charged with 750 mL of formamide, 25 mL of water, and 50 g of ammonium

chloride.

The mixture is heated to 180–190 °C in an oil bath.

400 g (3.02 moles) of 4,4-dimethoxy-2-butanone is added dropwise with stirring over 6

hours. During the addition, the internal temperature may fall to around 140 °C.

The cooling water flow in the reflux condenser is adjusted to allow for the distillation of

methanol and methyl formate formed during the reaction. The temperature at the head of the

reflux condenser should be maintained at 50–55 °C.

After the addition is complete, heating is continued for an additional hour.

The mixture is allowed to cool and is then poured into 1 L of 1N sodium hydroxide solution.

The resulting solution is extracted with chloroform for 24 hours in a liquid-liquid extractor.

The chloroform extract is separated, dried over sodium sulfate, and the chloroform is

removed by distillation.
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The residue is distilled under reduced pressure, collecting the fraction boiling at 60–80 °C/15

mm.

Pure 4-methylpyrimidine is obtained by redistillation at atmospheric pressure, boiling at 140–

142 °C. The yield is typically between 54–63%.[12]

Applications in Research and Development
4,4-Dimethoxy-2-butanone is a valuable building block in organic synthesis, primarily serving

as an intermediate for more complex molecules.[3] Its bifunctional nature allows for a variety of

chemical transformations.

Pharmaceutical and Agrochemical Synthesis
This compound is a key intermediate in the production of several commercially important

products:

Antiretroviral Drugs: It is a crucial precursor in the synthesis of Nevirapine, a non-nucleoside

reverse transcriptase inhibitor used to treat HIV/AIDS.[7]

Herbicides: It is used to synthesize highly efficient and low-toxicity herbicides, such as 5-

Methyl-N-aryl-1,2,4-triazol-2-ylsulfonamide.[7]

Sulfonamides: It serves as an intermediate for sulfamerazine, an important sulfonamide

drug.[13]

Synthesis of Aromatic and Heterocyclic Compounds
As a 1,3-dielectrophilic building block, 4,4-Dimethoxy-2-butanone reacts with various

nucleophiles to form a range of aromatic and heterocyclic compounds:

Pyrimidines: Reaction with guanidines yields substituted pyrimidines.[14][15]

Pyrazoles: Reaction with hydrazine hydrate or substituted hydrazines produces pyrazoles.

[15]

Naphthalenes: It can be used to synthesize naphthalenes through reactions with Grignard

reagents like benzyl magnesium chloride.[14][15]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

http://www.orgsyn.org/demo.aspx?prep=CV5P0794
https://www.benchchem.com/product/b155242?utm_src=pdf-body
https://www.chemimpex.com/products/27194
https://www.guidechem.com/question/what-is-the-synthesis-and-appl-id134997.html
https://www.guidechem.com/question/what-is-the-synthesis-and-appl-id134997.html
https://www.jinanhealthtech.com/pharmaceutical-intermediates-agrichemical-intermediates-44-dimethoxy-2-butanone-cas-no-5436-21-5-product/
https://www.benchchem.com/product/b155242?utm_src=pdf-body
https://crimsonpublishers.com/pps/fulltext/PPS.000544.php
https://crimsonpublishers.com/pps/pdf/PPS.000544.pdf
https://crimsonpublishers.com/pps/pdf/PPS.000544.pdf
https://crimsonpublishers.com/pps/fulltext/PPS.000544.php
https://crimsonpublishers.com/pps/pdf/PPS.000544.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toluene and Xylene: Reactions with allyl or crotyl halides in the presence of zinc can yield

toluene and o-xylene, respectively.[14][15]
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Caption: Key synthetic applications of 4,4-Dimethoxy-2-butanone.

Other Industrial Applications
Beyond pharmaceuticals and agrochemicals, 4,4-Dimethoxy-2-butanone finds use in other

industries:

Coatings: It is used in the formulation of environmentally friendly water-based coatings for

electronic device casings.[7]

Flavor and Fragrance: It is utilized as a flavoring agent in food and a fragrance component in

cosmetics.[3]

Safety and Handling
4,4-Dimethoxy-2-butanone is classified as a flammable liquid and vapor (H226).[2] Standard

laboratory safety precautions should be observed when handling this chemical. It should be

stored in a well-ventilated area designated for flammable liquids. Personal protective

equipment, including safety glasses, gloves, and a lab coat, is recommended.
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4,4-Dimethoxy-2-butanone is a significant chemical intermediate with broad applications,

particularly in the pharmaceutical and agrochemical industries. Its versatile reactivity, stemming

from the presence of both ketone and acetal functionalities, makes it an essential tool for

synthetic chemists. This guide provides foundational technical data and procedural insights to

support its effective and safe use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 4,4-Dimethoxy-2-
butanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155242#4-4-dimethoxy-2-butanone-cas-number-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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